Cas no 117080-36-1 (4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 117080-36-1
• MF: C₁₃H₉BrN₄S
• MW: 333.206359624863
• CID: 5708562
• PubChem ID: 917341
• Update Time: 2025-11-01

4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• AKOS000268524
• 4-(4-bromophenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• SR-01000585639
• SR-01000585639-1
• 4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• MFCD02938939
• 4-(4-bromophenyl)-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-(4-bromophenyl)-2,4-dihydro-5-(4-pyridinyl)-
• 117080-36-1
• SCHEMBL6408173
• 4-(4-bromophenyl)-3-(4-pyridyl)-1H-1,2,4-triazole-5-thione
• AKOS002124797
• 4-(4-bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• EN300-23554
• STK832868
• 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C13H9BrN4S/c14-10-1-3-11(4-2-10)18-12(16-17-13(18)19)9-5-7-15-8-6-9/h1-8H,(H,17,19)
• InChI Key： ZXIKEBHLRTYJHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NN=C1C1C=CN=CC=1)=S

Computed Properties

• Exact Mass: 331.97313g/mol
• Monoisotopic Mass: 331.97313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

Introduction to 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 117080-36-1)

The compound 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 117080-36-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This compound belongs to the triazole-thione class, a structure that has garnered considerable attention due to its unique pharmacological properties and structural versatility. The presence of both bromophenyl and pyridinyl substituents enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly their role as bioactive molecules in various therapeutic areas. The triazole-thione core is known for its ability to modulate biological pathways by interacting with specific targets, such as enzymes and receptors. The bromophenyl moiety introduces a lipophilic character to the molecule, which can improve its membrane permeability and bioavailability, while the pyridin-4-yl group contributes to hydrogen bonding capabilities and further diversifies its interaction potential with biological targets.

In the context of current research, this compound has been explored for its potential antimicrobial and anti-inflammatory properties. The structural features of 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione suggest that it may interact with bacterial enzymes or viral proteases, making it a viable candidate for developing novel antimicrobial agents. Additionally, the thione group is known to exhibit redox-active properties, which could be exploited in designing prodrugs or molecules that require metabolic activation to exert their therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromophenyl group at the 4-position and the pyridin-4-yl group at the 3-position necessitates careful selection of coupling reagents and catalysts to achieve optimal regioselectivity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, the molecular structure of 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione has been analyzed using density functional theory (DFT) calculations to predict its electronic properties and potential interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and pharmacokinetic behavior. The results suggest that this molecule may exhibit favorable interactions with proteins involved in inflammatory pathways, making it a promising lead for further development.

In preclinical studies, this compound has demonstrated encouraging results in cell-based assays. Its ability to inhibit key enzymes involved in microbial metabolism has been observed at submicromolar concentrations, indicating potent activity against resistant strains of bacteria. Furthermore, its anti-inflammatory effects have been linked to modulation of cytokine production and reduction of pro-inflammatory marker expression in animal models. These findings underscore its potential as a therapeutic agent for treating infections and inflammatory diseases.

The development of this compound also aligns with broader trends in drug discovery towards designing molecules with enhanced selectivity and reduced toxicity. The unique combination of structural features—such as the triazole-thione core and substituents like bromophenyl and pyridin-4-yl—provides multiple opportunities for optimization to improve pharmacological profiles. Future studies may focus on exploring analogs of this compound to identify more potent and selective derivatives with improved pharmacokinetic properties.

From an industrial perspective, the synthesis of 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione presents challenges that require innovative solutions in process chemistry. Scalability issues must be addressed to ensure cost-effective production for clinical trials and commercialization. Advances in green chemistry principles may offer sustainable alternatives for synthesizing this compound while minimizing environmental impact.

In conclusion, 4-(4-Bromophenyl)-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 117080-36-1) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development in therapeutic areas such as antimicrobial infections and inflammation-related disorders. Continued investigation into this compound holds great potential for advancing our understanding of heterocyclic chemistry and developing novel therapeutic agents.